[1-(3-Chlorophenyl)propyl](propyl)amine

• Molecular Formula: C12H18ClN
• Molecular Weight: 211.73 g/mol
• IUPAC Name: 1-(3-chlorophenyl)-N-propylpropan-1-amine
• InChI: InChI=1S/C12H18ClN/c1-3-8-14-12(4-2)10-6-5-7-11(13)9-10/h5-7,9,12,14H,3-4,8H2,1-2H3
• InChI Key: XRLWATIVZBEOTQ-UHFFFAOYSA-N
• Canonical SMILES: CCCNC(CC)C1=CC(=CC=C1)Cl

Description

1-(3-Chlorophenyl)propylamine is a secondary amine featuring a propyl group and a 3-chlorophenyl-substituted propyl chain attached to the nitrogen atom. Its molecular formula is C₁₂H₁₇ClN, with a molecular weight of 204.72 g/mol. The 3-chlorophenyl group introduces electronic effects (electron-withdrawing) that may influence reactivity, solubility, and biological interactions.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-(3-Chlorophenyl)propylamine typically involves the reaction of 3-chlorobenzyl chloride with propylamine under basic conditions. The reaction is carried out in an organic solvent such as dichloromethane or toluene, and a base like sodium hydroxide or potassium carbonate is used to neutralize the hydrochloric acid formed during the reaction .

Industrial Production Methods: Industrial production of 1-(3-Chlorophenyl)propylamine follows similar synthetic routes but on a larger scale. The reaction conditions are optimized to ensure high yield and purity of the product. Continuous flow reactors and automated systems are often employed to enhance efficiency and safety .

Chemical Reactions Analysis

Types of Reactions:

Oxidation: 1-(3-Chlorophenyl)propylamine can undergo oxidation reactions to form corresponding amides or nitriles.

Reduction: The compound can be reduced to form secondary or tertiary amines using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: Nucleophilic substitution reactions can occur at the chlorophenyl group, where the chlorine atom is replaced by other nucleophiles such as hydroxyl, amino, or alkoxy groups.

Common Reagents and Conditions:

Oxidation: Potassium permanganate, chromium trioxide.

Reduction: Lithium aluminum hydride, sodium borohydride.

Substitution: Various nucleophiles like hydroxyl, amino, or alkoxy groups.

Major Products Formed:

Oxidation: Amides, nitriles.

Reduction: Secondary or tertiary amines.

Substitution: Hydroxylated, aminated, or alkoxylated derivatives.

Scientific Research Applications

Chemistry: In chemistry, 1-(3-Chlorophenyl)propylamine is used as an intermediate in the synthesis of more complex organic molecules. It serves as a building block for the preparation of pharmaceuticals, agrochemicals, and other fine chemicals .

Biology: In biological research, this compound is studied for its potential biological activities. It may act as a ligand for certain receptors or enzymes, influencing various biochemical pathways .

Medicine: In medicine, 1-(3-Chlorophenyl)propylamine is investigated for its potential therapeutic effects. It may have applications in the treatment of neurological disorders, inflammation, and other medical conditions .

Industry: In the industrial sector, this compound is used in the production of specialty chemicals and materials. It may be employed in the manufacture of polymers, resins, and other advanced materials .

Mechanism of Action

The mechanism of action of 1-(3-Chlorophenyl)propylamine involves its interaction with specific molecular targets such as receptors, enzymes, or ion channels. The compound may bind to these targets, modulating their activity and influencing various cellular processes. The exact pathways and molecular targets involved depend on the specific application and context of use .

Comparison with Similar Compounds

Comparison with Structural Analogs

Substituent Variations on the Amine Group

Trifluoroethyl vs. Propyl Substituent

• 1-(3-Chlorophenyl)propylamine (C₁₁H₁₃ClF₃N, MW 251.68):
  The trifluoroethyl group introduces strong electron-withdrawing effects, enhancing metabolic stability and altering lipophilicity compared to the propyl substituent. This modification could improve blood-brain barrier penetration in CNS-targeting drugs .

3-Phenylpropyl vs. Propyl Substituent

• However, it may reduce solubility .

Methyl vs. Propyl Substituent

• 1-(3-Methoxyphenyl)propylamine (C₁₁H₁₇NO, MW 179.26): The methoxy group (electron-donating) and methyl substituent reduce steric bulk compared to propyl, favoring faster metabolic clearance. This compound is a liquid at room temperature, contrasting with the likely higher viscosity of chlorophenyl analogs .

Variations in the Aromatic Ring

Halogen Position and Type

• 1-(4-Chlorophenyl)propyl Derivatives :
  Substituting chlorine at the para position (4-chlorophenyl) may alter receptor binding profiles. For example, in antipsychotic agents, 3-chlorophenyl groups (meta substitution) are linked to dopamine autoreceptor agonism, while para-substituted analogs might exhibit divergent activities .
• Fluorine-Substituted Analogs :
  [(3-Fluorophenyl)methyl][1-(4-fluorophenyl)propyl]amine (C₁₇H₁₈F₂N, MW 274.33) demonstrates how fluorine’s electronegativity and smaller atomic size can fine-tune pharmacokinetic properties, such as metabolic stability and bioavailability .

Pharmacological Implications

• Dopamine Receptor Modulation :
  Compounds like 2-[3-{4-(3-chlorophenyl)-1-piperazinyl}propyl]-1,2,4-triazolo[4,3-a]pyridine-3-(2H)-one () highlight the importance of the 3-chlorophenylpropyl group in dual dopamine autoreceptor agonist/postsynaptic antagonist activities. Propyl chains may optimize steric compatibility with receptor pockets compared to bulkier substituents .
• Enzyme Inhibition :
  The 3-chlorophenyl moiety is critical in inhibitors like CaV1.3 inhibitors (), where electronic effects from chlorine enhance binding to ion channels. Truncating the propyl chain could reduce potency .

Data Table: Key Structural and Functional Comparisons

Compound Name	Molecular Formula	MW (g/mol)	Key Substituents	Pharmacological Relevance	Reference
1-(3-Chlorophenyl)propylamine	C₁₂H₁₇ClN	204.72	Propyl, 3-chlorophenylpropyl	Hypothesized CNS activity	–
1-(3-Chlorophenyl)propylamine	C₁₁H₁₃ClF₃N	251.68	Trifluoroethyl, 3-chlorophenylpropyl	Enhanced metabolic stability
1-(3-Methoxyphenyl)propylamine	C₁₁H₁₇NO	179.26	Methyl, 3-methoxyphenylpropyl	Liquid phase; rapid clearance
2-[3-{4-(3-Chlorophenyl)-1-piperazinyl}propyl]-1,2,4-triazolo[4,3-a]pyridine-3-(2H)-one	C₁₈H₂₀ClN₅O	363.84	Piperazinyl, 3-chlorophenylpropyl	Dopamine receptor modulation

Biological Activity

1-(3-Chlorophenyl)propylamine, also known as 1-(3-chlorophenyl)propylamine, is a substituted propylamine notable for its structural features, including a 3-chlorophenyl group attached to a propyl chain. This compound has garnered attention in pharmacological research due to its potential interactions with neurotransmitter systems and its implications in therapeutic applications.

• Molecular Formula : C12H16ClN
• Molecular Weight : Approximately 229.73 g/mol

The presence of the chlorinated aromatic ring significantly influences the compound's chemical reactivity and biological activity, making it a subject of interest in medicinal chemistry.

Interaction with Neurotransmitter Receptors

Research indicates that 1-(3-Chlorophenyl)propylamine exhibits notable biological activities, particularly in modulating serotonin and dopaminergic systems. Studies have shown that this compound can interact with various neurotransmitter receptors, which is crucial for understanding its pharmacological profile.

• Serotonin Receptors : The compound has been investigated for its binding affinity to serotonin receptors, which play a vital role in mood regulation and are implicated in various psychiatric disorders.
• Dopaminergic Systems : Its interaction with dopaminergic receptors suggests potential applications in treating conditions such as depression and anxiety.

Pharmacological Studies

In vitro studies have demonstrated that 1-(3-Chlorophenyl)propylamine possesses pharmacological properties that may be beneficial in clinical settings. For example:

Comparative Analysis with Related Compounds

Compound Name	Molecular Formula	Unique Features
1-(3-Chlorophenyl)propan-1-amine	C10H14ClN	Primarily studied for antidepressant effects.
N-(3-Chlorophenyl)-N-propylamine	C12H16ClN	Exhibits similar biological activity; used in proteomics.
N-[1-(3-chlorophenyl)propyl]hexan-1-amine	C15H22ClN	Longer carbon chain; potential for different pharmacokinetics.

This table highlights how 1-(3-Chlorophenyl)propylamine is distinguished by its unique combination of structural elements that enhance its interaction potential with biological targets compared to simpler propylamines.

Synthesis and Applications

Several synthetic routes can be employed to produce 1-(3-Chlorophenyl)propylamine, contributing to its availability for research and therapeutic applications. The compound's applications span various fields, including:

• Medicinal Chemistry : Exploration of its use as a potential antidepressant or anxiolytic agent.
• Neuroscience Research : Investigation into its effects on neurotransmitter systems and behavior.